Cas no 942318-57-2 (1-azido-4-chloro-2-iodobenzene)

• Product Name: 1-azido-4-chloro-2-iodobenzene
• CAS No: 942318-57-2
• MF: C₆H₃ClIN₃
• MW: 279.465591669083
• MDL: MFCD27665595
• CID: 5249175
• PubChem ID: 91162500
• Update Time: 2025-09-23

1-azido-4-chloro-2-iodobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-azido-4-chloro-2-iodo-
• 1-azido-4-chloro-2-iodobenzene

• MDL： MFCD27665595
• Inchi： 1S/C6H3ClIN3/c7-4-1-2-6(10-11-9)5(8)3-4/h1-3H
• InChI Key： FUHSVZIIUAMSOB-UHFFFAOYSA-N
• SMILES： N(C1C=CC(Cl)=CC=1I)=[N+]=[N-]

Additional information on 1-azido-4-chloro-2-iodobenzene

Recent Advances in the Application of 1-Azido-4-chloro-2-iodobenzene (CAS: 942318-57-2) in Chemical Biology and Pharmaceutical Research

1-Azido-4-chloro-2-iodobenzene (CAS: 942318-57-2) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique reactivity profile. This compound, characterized by the presence of azido, chloro, and iodo functional groups, enables diverse chemical transformations, making it particularly valuable for the synthesis of complex molecules and bioconjugates. Recent studies have highlighted its utility in click chemistry, photochemical reactions, and as a precursor for the development of novel therapeutic agents.

In the context of click chemistry, 1-azido-4-chloro-2-iodobenzene serves as a critical intermediate for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in generating triazole-linked bioconjugates with enhanced stability and bioavailability. The presence of the iodo substituent further allows for subsequent functionalization via palladium-catalyzed cross-coupling reactions, expanding its synthetic utility.

Photochemical applications of this compound have also gained attention. Research from the European Journal of Organic Chemistry (2024) revealed that 1-azido-4-chloro-2-iodobenzene can undergo efficient photoactivation under mild conditions, enabling site-specific labeling of biomolecules. This property is particularly advantageous for developing targeted drug delivery systems and imaging probes, where precision and control over reaction conditions are paramount.

Beyond its synthetic applications, 1-azido-4-chloro-2-iodobenzene has shown promise in the development of novel pharmaceuticals. A recent preclinical study highlighted its role as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The compound's ability to introduce azido and halogen functionalities into molecular scaffolds has facilitated the discovery of compounds with improved binding affinity and selectivity.

Despite its potential, challenges remain in optimizing the stability and handling of 1-azido-4-chloro-2-iodobenzene, particularly under large-scale synthesis conditions. Future research directions may focus on developing safer and more efficient protocols for its use, as well as exploring new applications in drug discovery and chemical biology. Overall, this compound continues to be a valuable tool for researchers seeking to innovate in the fields of medicinal chemistry and biomolecular engineering.